Cas no 1516491-53-4 (2-(2,4,6-trifluorophenyl)ethanethioamide)

• Product Name: 2-(2,4,6-trifluorophenyl)ethanethioamide
• CAS No: 1516491-53-4
• MF: C₈H₆F₃NS
• MW: 205.200150966644
• CID: 5809829
• PubChem ID: 82671715
• Update Time: 2025-06-07

2-(2,4,6-trifluorophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trifluorophenyl)ethanethioamide
• 1516491-53-4
• EN300-1842718

• Inchi： 1S/C8H6F3NS/c9-4-1-6(10)5(3-8(12)13)7(11)2-4/h1-2H,3H2,(H2,12,13)
• InChI Key： FRAQNEIBUVPDIV-UHFFFAOYSA-N
• SMILES： S=C(CC1C(=CC(=CC=1F)F)F)N

Computed Properties

• Exact Mass: 205.01730486g/mol
• Monoisotopic Mass: 205.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,4,6-trifluorophenyl)ethanethioamide

2-(2,4,6-Trifluorophenyl)Ethanethioamide (CAS No. 1516491-53-4): A Comprehensive Overview

2-(2,4,6-Trifluorophenyl)ethanethioamide (CAS No. 1516491-53-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its trifluorophenyl substituent and ethanethioamide functional group, which confer distinct properties that make it a valuable candidate for further research and development.

The trifluorophenyl moiety is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule. This effect can be leveraged to modulate the reactivity and stability of the compound, making it suitable for use in a variety of chemical reactions and processes. The ethanethioamide group, on the other hand, introduces a sulfur-containing functional group that can participate in various chemical interactions, including hydrogen bonding and coordination with metal ions.

Recent studies have explored the potential of 2-(2,4,6-trifluorophenyl)ethanethioamide in the context of drug discovery and development. One notable area of research involves its use as a scaffold for the design of novel inhibitors targeting specific enzymes or receptors. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. The researchers found that the trifluorophenyl substituent played a crucial role in enhancing the binding affinity and selectivity of the inhibitor.

In addition to its potential as a drug candidate, 2-(2,4,6-trifluorophenyl)ethanethioamide has also been investigated for its applications in materials science. The unique combination of electronic and structural properties makes it an attractive candidate for the development of functional materials with tailored properties. For instance, researchers at the University of California have explored the use of this compound as a building block for self-assembling supramolecular structures. These structures exhibit interesting optical and electronic properties, which could be harnessed for applications in sensors, photovoltaics, and other advanced technologies.

The synthesis of 2-(2,4,6-trifluorophenyl)ethanethioamide typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions involving organometallic reagents. Advances in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for both research and industrial applications.

In terms of safety and handling, 2-(2,4,6-trifluorophenyl)ethanethioamide should be treated with caution due to its potential reactivity with certain chemicals and its sensitivity to moisture. Proper storage conditions, such as maintaining a dry environment and using appropriate protective equipment during handling, are essential to ensure its stability and safety.

Overall, 2-(2,4,6-trifluorophenyl)ethanethioamide (CAS No. 1516491-53-4) represents an intriguing compound with a wide range of potential applications. Its unique chemical structure and properties make it a valuable subject for further research and development in fields such as medicinal chemistry and materials science. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials engineering.